Cas no 879893-55-7 (2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]-)
879893-55-7 structure
Product Name:2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]-
CAS No:879893-55-7
MF:C12H9BrClNO
MW:298.562961339951
CID:1919220
PubChem ID:60372773
Update Time:2025-04-21
2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]-
- SCHEMBL5197037
- SSLWEXZAFABLEL-UHFFFAOYSA-N
- 5-bromo-1-[(4-chlorophenyl)methyl]-1,2-dihydropyridin-2-one
- AKOS008407036
- 5-BROMO-1-[(4-CHLOROPHENYL)METHYL]PYRIDIN-2-ONE
- 5-Bromo-1-(4-chlorobenzyl)pyridin-2(1H)-one
- 879893-55-7
- A1-33925
- 1-(4-chlorobenzyl)-5-bromopyridin-2(1H)-one
- DB-168227
-
- Inchi: 1S/C12H9BrClNO/c13-10-3-6-12(16)15(8-10)7-9-1-4-11(14)5-2-9/h1-6,8H,7H2
- InChI Key: SSLWEXZAFABLEL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(N(C=1)CC1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 296.95560Da
- Monoisotopic Mass: 296.95560Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.3Ų
2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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